
Propylcyclohexane: A Technical Guide to Safe
Handling and Emergency Procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propylcyclohexane

Cat. No.: B167486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

propylcyclohexane, a flammable liquid commonly used in research and development settings.

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the

protection of the surrounding environment. This document outlines the substance's key

hazards, proper handling and storage procedures, personal protective equipment

requirements, and emergency response protocols.

Chemical and Physical Properties
Propylcyclohexane is a colorless, clear liquid. A summary of its key physical and chemical

properties is provided in the table below for easy reference. Understanding these properties is

fundamental to assessing and mitigating the risks associated with its handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b167486?utm_src=pdf-interest
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C9H18 [1]

Molecular Weight 126.24 g/mol [1]

Physical State Liquid (at 20°C)

Appearance Colorless, clear liquid

Boiling Point 155-157°C

Melting/Freezing Point -95°C [2]

Flash Point 35°C (95°F) - closed cup [3][4]

Autoignition Temperature 250°C (482°F) [4]

Lower Flammability Limit 0.85% - 0.9% [4]

Density 0.793 g/mL at 25°C [2]

Vapor Pressure
1.2 kPa at 37.7°C / 8.7 mmHg

at 37.7°C

Relative Density 0.79

Solubility
Insoluble in water.[5] Soluble in

alcohol.[5]

Hazard Identification and Classification
Propylcyclohexane is classified as a flammable liquid and may be fatal if swallowed and

enters the airways. It is crucial to understand and respect these hazards to prevent accidents.

GHS Classification: Flammable Liquid, Category 3.[1][3]

Signal Word: Danger

Hazard Statements:

H226: Flammable liquid and vapor.[1]
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H304: May be fatal if swallowed and enters airways.

Primary Hazards: The main risks associated with propylcyclohexane are its flammability

and the potential for severe lung damage if aspirated into the lungs.[1] It may also cause

irritation.[6]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure

through inhalation, skin contact, and eye contact. The following diagram outlines the

recommended PPE for handling propylcyclohexane.

Recommended PPE for Propylcyclohexane

Propylcyclohexane Handling

Eye Protection

Mandatory

Hand Protection
Mandatory

Skin and Body ProtectionRecommended

Respiratory ProtectionAs Needed

Safety goggles or a face-shield

Impervious gloves (Nitrile, Neoprene, or Butyl rubber)

Impervious protective clothing and boots

Half or full facepiece respirator, SCBA, or supplied air respirator

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling propylcyclohexane.

Eye Protection: Safety goggles are required. A face shield should be used if there is a splash

hazard.
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Hand Protection: Wear impervious gloves, such as nitrile, neoprene, or butyl rubber, to

prevent skin contact.[7]

Skin and Body Protection: Impervious protective clothing and boots should be worn as

needed to prevent skin exposure.

Respiratory Protection: If engineering controls are insufficient or in case of a spill, use a

NIOSH-approved respirator.[8] Options include a half or full facepiece respirator with an

appropriate cartridge, a self-contained breathing apparatus (SCBA), or a supplied-air

respirator.

Safe Handling and Storage
Proper handling and storage practices are essential to minimize the risk of fire, explosion, and

exposure.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[9]

Keep away from open flames, hot surfaces, and all sources of ignition.[10]

Use only non-sparking tools and explosion-proof equipment.[9]

Take precautionary measures against static discharge.[9]

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.[9]

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

oxidizing agents.[8]

Keep containers tightly closed and upright to prevent leakage.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_4_isopropylcyclohexyl_ethanol.pdf
https://www.aurechem.com/safe-handling-and-storage-guidelines-for-cyclohexane-n.html
https://www.orgchemboulder.com/SDS/Cyclohexane;%20110-82-7.pdf
https://www.cpchem.com/sites/default/files/2022-04/01747442.pdf
https://www.orgchemboulder.com/SDS/Cyclohexane;%20110-82-7.pdf
https://www.orgchemboulder.com/SDS/Cyclohexane;%20110-82-7.pdf
https://www.orgchemboulder.com/SDS/Cyclohexane;%20110-82-7.pdf
https://www.aurechem.com/safe-handling-and-storage-guidelines-for-cyclohexane-n.html
https://www.cpchem.com/sites/default/files/2022-04/01747442.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a designated, labeled area, such as a chemical storage cabinet for flammable

liquids.[8]

The recommended storage temperature is between 15-25°C.[8]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
Inhalation: Remove the individual to fresh air and keep them at rest in a comfortable position

for breathing. If the person is not breathing, perform artificial respiration.[4][11] Seek medical

attention if you feel unwell.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water. If skin irritation occurs, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Ingestion: Immediately call a poison center or doctor. Do NOT induce vomiting due to the risk

of aspiration. If vomiting occurs, keep the head low so that vomit will not re-enter the lungs.

[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or dry sand.[9][12] Water may be ineffective in extinguishing the fire but can be used to

cool fire-exposed containers.[12]

Specific Hazards: Propylcyclohexane is a flammable liquid that can form explosive

mixtures with air. Vapors are heavier than air and may travel to a source of ignition and flash

back.[12] Containers may explode when heated.[9][12]

Protective Equipment for Firefighters: Firefighters should wear a self-contained breathing

apparatus (SCBA) and full protective clothing.[13][14]
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Accidental Release Measures
In the event of a spill, follow a structured response to contain and clean up the material safely.

The following workflow illustrates the key steps.
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Spill Detected

Evacuate Area

Ensure Ventilation

Remove Ignition Sources

Don PPE

Contain spill with bunding
 or inert material

Absorb with dry sand or
 inert absorbent

Collect into a sealed container
 using spark-proof tools

Decontaminate Area

Click to download full resolution via product page

Caption: Logical workflow for handling a propylcyclohexane spill.
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Personal Precautions: Evacuate unnecessary personnel and ensure the area is well-

ventilated.[10] Remove all sources of ignition. Wear appropriate personal protective

equipment as outlined in Section 3.

Environmental Precautions: Prevent the product from entering drains or waterways.

Containment and Cleaning: For small spills, absorb the material with dry sand or another

non-combustible inert absorbent. For large spills, create a dike to contain the material.

Collect the absorbed material using spark-proof tools and place it into a sealed, airtight

container for disposal in accordance with local regulations.

Toxicological Information
While comprehensive toxicological data for propylcyclohexane is not readily available in the

searched resources, it is known to be a neurotoxin that can cause acute solvent syndrome.[1]

[6] The primary acute health effect of concern is the risk of aspiration into the lungs if

swallowed, which can be fatal. It may also cause skin and eye irritation.[6] There is no

information available on chronic exposure effects.[4]

Experimental Protocols
Detailed, step-by-step experimental protocols for toxicological or flammability testing of

propylcyclohexane were not found within the scope of the safety-focused literature search.

Such protocols are typically highly specific to the type of analysis being performed (e.g., acute

oral toxicity, flash point determination) and are often based on standardized guidelines from

organizations such as the OECD or ASTM. For conducting such tests, it is imperative to consult

the specific, relevant testing guidelines and to have them performed by trained professionals in

a facility equipped for such studies.

Disposal Considerations
Dispose of propylcyclohexane and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Waste material should be

handled by a licensed waste disposal company. Do not allow the chemical to enter drains or

the environment.
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This guide is intended to provide essential safety information for the handling of

propylcyclohexane. It is not exhaustive, and users should always consult the most current

Safety Data Sheet (SDS) for this chemical before use. All laboratory personnel must be

thoroughly trained on the hazards and safe handling procedures for this and all other chemicals

they work with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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